2,2-dimethylpropyl N-[(E)-2-(furan-2-yl)ethenyl]carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,2-dimethylpropyl N-[(E)-2-(furan-2-yl)ethenyl]carbamate, also known as DMFU, is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Biotransformation and Environmental Detoxification
Biotransformation studies have explored the degradation and detoxification processes of related compounds by microorganisms. Research conducted by Schlueter et al. (2013) detailed the biotransformation of p-tert-amylphenol, a compound within the same class, by selected bacteria and fungi. The study highlighted mechanisms through which these microorganisms degrade environmental pollutants, leading to detoxification, albeit not directly related to the exact compound , it shows a potential environmental application of understanding such chemical transformations (Schlueter et al., 2013).
Synthesis and Antimicrobial Activity
Research into the synthesis of related compounds has also been reported. Ashok et al. (2014) described the solvent-free synthesis of furan and carbazole derivatives under microwave irradiation, focusing on their antimicrobial properties. This demonstrates the synthetic versatility and potential application of compounds like 2,2-dimethylpropyl N-[(E)-2-(furan-2-yl)ethenyl]carbamate in developing new antimicrobial agents (Ashok et al., 2014).
CO2 Capture and Structural Analysis
Heimgert et al. (2018) synthesized a carbamate compound with potential applications in CO2 capture from the atmosphere, showcasing the environmental utility of such chemicals. Their study provides insight into the structural basis for CO2 capture and the stabilization mechanisms through intramolecular hydrogen bonding (Heimgert et al., 2018).
Photoreactive Protecting Groups
The research on 2,5-dimethylphenacyl (DMP) carbamates by Kammari et al. (2007) explores their application as photoremovable protecting groups for amines and amino acids. This study demonstrates the potential use of similar carbamate structures in the controlled release of amines and amino acids, essential for synthetic and biochemistry applications (Kammari et al., 2007).
properties
IUPAC Name |
2,2-dimethylpropyl N-[(E)-2-(furan-2-yl)ethenyl]carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO3/c1-12(2,3)9-16-11(14)13-7-6-10-5-4-8-15-10/h4-8H,9H2,1-3H3,(H,13,14)/b7-6+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNYJVCSZOXCZEC-VOTSOKGWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)COC(=O)NC=CC1=CC=CO1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)COC(=O)N/C=C/C1=CC=CO1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-dimethylpropyl N-[(E)-2-(furan-2-yl)ethenyl]carbamate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.